Cas no 1313734-97-2 (1,1,2,2,2-Pentadeuterioethyl Trideuteriomethyl Carbonate)

• Product Name: 1,1,2,2,2-Pentadeuterioethyl Trideuteriomethyl Carbonate
• CAS No: 1313734-97-2
• MF: C₄H₈O₃
• MW: 112.15381526947
• CID: 2770199
• PubChem ID: 329765133
• Update Time: 2025-11-01

1,1,2,2,2-Pentadeuterioethyl Trideuteriomethyl Carbonate Chemical and Physical Properties

Names and Identifiers

• 1,1,2,2,2-Pentadeuterioethyl Trideuteriomethyl Carbonate
• DTXSID30746005
• (~2~H_5_)Ethyl (~2~H_3_)methyl carbonate
• Ethyl-d5 methyl-d3 carbonate, 98 atom % D, 97% (CP)
• 1313734-97-2
• DTXCID40696749

• MDL： MFCD19687009
• Inchi： 1S/C4H8O3/c1-3-7-4(5)6-2/h3H2,1-2H3/i1D3,2D3,3D2
• InChI Key： JBTWLSYIZRCDFO-AUOAYUKBSA-N
• SMILES： O(C(=O)OC([2H])([2H])[2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 112.097558081Da
• Monoisotopic Mass: 112.097558081Da
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 60
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Flash Point: Degrees Fahrenheit:78.8°F
  Degrees Celsius:26°C
  

1,1,2,2,2-Pentadeuterioethyl Trideuteriomethyl Carbonate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 3272 3 / PGIII
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： 26-36/37
• Hazardous Material Identification：

Additional information on 1,1,2,2,2-Pentadeuterioethyl Trideuteriomethyl Carbonate

Introduction to 1,1,2,2,2-Pentadeuterioethyl Trideuteriomethyl Carbonate (CAS No. 1313734-97-2) and Its Applications in Modern Chemical Biology

The compound 1,1,2,2,2-Pentadeuterioethyl Trideuteriomethyl Carbonate (CAS No. 1313734-97-2) represents a sophisticated derivative of carbon-based molecules, featuring deuterium substitution at multiple positions. This specialized chemical entity has garnered significant attention in the field of chemical biology due to its unique isotopic profile and potential applications in drug development, metabolic studies, and analytical chemistry. The introduction of deuterium atoms not only modifies the physical and chemical properties of the molecule but also offers advantages in tracing metabolic pathways and enhancing the stability of pharmaceutical intermediates.

In recent years, the demand for isotopically labeled compounds has surged as researchers seek more precise tools for studying biological systems. The use of deuterium-labeled molecules provides a means to investigate reaction mechanisms, enzyme kinetics, and metabolic fluxes with high fidelity. The 1,1,2,2,2-Pentadeuterioethyl Trideuteriomethyl Carbonate stands out due to its extensive deuterium incorporation, which minimizes interference from natural abundance isotopes while maintaining structural integrity.

The compound’s molecular structure consists of a carbon backbone with five deuterium atoms at the 1, 1, 2, 2, and 2 positions, combined with a trideuteriomethyl group. This configuration makes it particularly valuable for applications where high isotopic purity is essential. For instance, in pharmaceutical research, such derivatives are used as tracers to monitor the biotransformation of drug candidates. By tracking the movement of deuterium atoms through metabolic pathways, scientists can gain insights into how a drug is processed within an organism.

One of the most compelling aspects of 1,1,2,2,2-Pentadeuterioethyl Trideuteriomethyl Carbonate is its utility in NMR spectroscopy. Deuterium-labeled compounds often exhibit enhanced signal clarity and resolution when analyzed using nuclear magnetic resonance (NMR) techniques. This property is particularly useful in complex mixtures where distinguishing between similar chemical entities can be challenging. Researchers leveraging this compound can achieve higher accuracy in structural elucidation and dynamic studies.

Moreover, the compound finds applications in synthetic chemistry as a building block for more complex molecules. Its unique isotopic distribution allows chemists to design synthetic routes that minimize unwanted side reactions while ensuring high yields. This is especially relevant in the development of chiral compounds where stereochemical purity is paramount.

Recent advancements in mass spectrometry have further expanded the utility of deuterium-labeled compounds like 1,1,2,2,2-Pentadeuterioethyl Trideuteriomethyl Carbonate. High-resolution mass spectrometry (HRMS) enables researchers to detect and quantify trace amounts of isotopically labeled substances with exceptional precision. This capability is critical for environmental monitoring studies where low-level contamination must be identified and measured.

The pharmaceutical industry has also embraced isotopically labeled compounds for their potential in improving drug delivery systems. By incorporating deuterium atoms into drug molecules or their precursors, researchers can enhance pharmacokinetic properties such as bioavailability and metabolic stability. For example, studies suggest that deuterated analogs may exhibit reduced clearance rates when compared to their non-deuterated counterparts.

In conclusion,1,1,2,2-Pentadeuterioethyl Trideuteriomethyl Carbonate (CAS No. 1313734-97-2) represents a versatile tool for researchers across multiple disciplines. Its extensive deuterium labeling provides unparalleled precision in metabolic studies and analytical techniques while serving as a valuable intermediate in synthetic chemistry. As our understanding of biological systems continues to evolve,this compound will undoubtedly play an increasingly important role in advancing scientific discovery.